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Compound of Interest

Compound Name: N-Propylphthalimide

Cat. No.: B1294304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermochemical properties

of N-Propylphthalimide (C₁₁H₁₁NO₂). The data and experimental methodologies presented

are essential for understanding the energetic characteristics of this compound, which is crucial

for process development, safety analysis, and computational modeling in various scientific and

industrial applications.

Core Thermochemical Data
The experimentally determined thermochemical properties of N-Propylphthalimide at T =

298.15 K and p° = 0.1 MPa are summarized in the table below. These values are primarily

derived from the work of Ribeiro da Silva, Santos, et al. (2006).[1]
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Thermochemical
Property

Symbol Value (kJ mol⁻¹) Method

Standard Molar

Enthalpy of Formation

(crystalline)

ΔfHₘ°(cr) -377.3 ± 2.2

Static Bomb

Combustion

Calorimetry

Standard Molar

Enthalpy of

Combustion

ΔcHₘ° -5484.5 ± 2.2

Static Bomb

Combustion

Calorimetry

Standard Molar

Enthalpy of

Sublimation

ΔsubHₘ° 98.2 ± 1.4
Calvet

Microcalorimetry

Standard Molar

Enthalpy of Formation

(gaseous)

ΔfHₘ°(g) -279.1 ± 2.6
Derived from ΔfHₘ°

(cr) and ΔsubHₘ°

Note: Further experimental data on the heat capacity and enthalpy of fusion for N-
Propylphthalimide are not readily available in the reviewed literature.

Experimental Protocols
The determination of the core thermochemical properties of N-Propylphthalimide relies on

precise calorimetric techniques. The following sections detail the general experimental

methodologies employed for these measurements.

Static Bomb Combustion Calorimetry
The standard molar enthalpy of combustion of N-Propylphthalimide was determined using a

static bomb calorimeter. This technique measures the heat released when a substance is

completely burned in a constant-volume container filled with excess oxygen.

General Protocol:

Sample Preparation: A pellet of crystalline N-Propylphthalimide of known mass (typically

around 1 g) is placed in a crucible within the combustion bomb. A cotton fuse of known mass

and energy of combustion is positioned to ensure ignition.
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Bomb Assembly: A small, known amount of distilled water (approximately 1 cm³) is added to

the bomb to ensure that the final water product is in the liquid state. The bomb is then sealed

and purged with oxygen to remove any nitrogen, before being pressurized with pure oxygen

to a pressure of approximately 3.04 MPa.

Calorimeter Setup: The sealed bomb is placed in a calorimeter vessel containing a known

mass of water. The entire assembly is housed in an isothermal jacket to minimize heat

exchange with the surroundings. The water in the calorimeter is stirred continuously to

ensure a uniform temperature distribution.

Combustion and Temperature Measurement: The temperature of the water is monitored until

a steady rate of change is observed. The sample is then ignited by passing an electric

current through the fuse wire. The temperature of the water is recorded at regular intervals

throughout the combustion process until a final steady temperature is reached.

Data Analysis: The corrected temperature rise is used to calculate the gross heat of

combustion. Corrections are applied for the heat of combustion of the fuse and for the

formation of nitric acid from any residual nitrogen. The energy equivalent of the calorimeter is

determined by burning a certified standard, such as benzoic acid, under identical conditions.

Standard State Correction: The experimental data is corrected to standard state conditions

(T = 298.15 K and p° = 0.1 MPa) to obtain the standard molar enthalpy of combustion. The

standard molar enthalpy of formation is then derived using Hess's law.

Calvet Microcalorimetry
The standard molar enthalpy of sublimation of N-Propylphthalimide was measured using a

high-temperature Calvet microcalorimeter. This technique directly measures the heat absorbed

during the phase transition from solid to gas.

General Protocol:

Sample Preparation: A small mass of crystalline N-Propylphthalimide is loaded into a

sample vessel.

Calorimeter Setup: The sample vessel is placed inside the Calvet microcalorimeter, which is

maintained at a constant high temperature (e.g., 424.0 K). The apparatus is operated under
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a vacuum to facilitate sublimation.

Sublimation Measurement: The heat flow associated with the sublimation of the sample is

measured by a series of thermocouples surrounding the sample cell. The total heat absorbed

is determined by integrating the heat flow over time.

Calibration: The calorimeter is calibrated by the Joule effect, where a known amount of

electrical energy is dissipated by a resistor within the calorimeter.

Standard State Correction: The enthalpy of sublimation measured at the experimental

temperature is corrected to the standard reference temperature of 298.15 K using the

temperature dependence of the heat capacities of the gaseous and crystalline phases.

Visualizations
Experimental Workflow for Thermochemical Analysis
The following diagram illustrates the general workflow for the experimental determination of the

key thermochemical properties of N-Propylphthalimide.
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Workflow for Thermochemical Analysis.
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Relationship Between Thermochemical Properties
The following diagram illustrates the relationship between the key thermochemical properties of

N-Propylphthalimide.

N-Propylphthalimide (cr)

N-Propylphthalimide (g)

 ΔsubHₘ°(cr)
(98.2 kJ/mol)

Combustion Products
(CO₂, H₂O, N₂)

 ΔcHₘ°(cr)
(-5484.5 kJ/mol)

Elements
(C, H, N, O)

 ΔfHₘ°(cr)
(-377.3 kJ/mol)

 ΔfHₘ°(g)
(-279.1 kJ/mol)
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Thermochemical Relationships of N-Propylphthalimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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